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Compound of Interest

Compound Name: Marsformoxide B

Cat. No.: B1163854 Get Quote

Disclaimer: Direct, comprehensive data for Marsformoxide B, including specific quantitative

physical properties and detailed biological studies, is limited in publicly accessible literature.

This guide has been constructed based on available information for Marsformoxide B and

supplemented with data from closely related taraxastane-type triterpenoids isolated from

Cirsium setosum to provide a representative technical overview for researchers, scientists, and

drug development professionals.

Introduction
Marsformoxide B is a naturally occurring triterpenoid isolated from the plant Cirsium setosum.

Triterpenoids from this genus have garnered significant interest in the scientific community due

to their diverse biological activities, including anti-inflammatory and cytotoxic effects. This

document provides a detailed overview of the known physical and chemical properties of

Marsformoxide B, alongside methodologies for its isolation and analysis. Furthermore, it

explores the potential biological activities and associated signaling pathways, drawing parallels

from structurally similar compounds found in the same plant species.

Physicochemical Properties
Marsformoxide B is a member of the taraxastane group of triterpenoids. While specific

experimental data for some of its physical properties are not readily available, key chemical

identifiers and predicted properties are summarized below.
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Property Value Source

CAS Number 2111-46-8 N/A

Molecular Formula C₃₂H₅₀O₃ N/A

Molecular Weight 482.749 g/mol N/A

Appearance Not Reported N/A

Melting Point Not Reported N/A

Boiling Point (Predicted) 534.5 ± 50.0 °C N/A

Density (Predicted) 1.08 ± 0.1 g/cm³ N/A

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

N/A

Experimental Protocols
Isolation of Marsformoxide B from Cirsium setosum
The isolation of Marsformoxide B and other triterpenoids from Cirsium setosum typically

follows a multi-step extraction and chromatographic purification process.

Experimental Workflow for Isolation

Dried Cirsium setosum Plant Material Ethanol Extraction Petroleum Ether Fractionation Silica Gel Chromatography Sephadex LH-20 Chromatography Preparative HPLC Marsformoxide B

Click to download full resolution via product page

Caption: General workflow for the isolation of Marsformoxide B.

Detailed Protocol:

Extraction: The dried and powdered aerial parts of Cirsium setosum are extracted

exhaustively with 95% ethanol at room temperature. The solvent is then removed under

reduced pressure to yield a crude ethanol extract.
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Fractionation: The crude extract is suspended in water and partitioned successively with

petroleum ether. The petroleum ether fraction, which contains the less polar triterpenoids, is

collected and concentrated.

Chromatographic Purification:

Silica Gel Column Chromatography: The petroleum ether extract is subjected to column

chromatography on silica gel, eluting with a gradient of n-hexane and ethyl acetate of

increasing polarity. Fractions are collected and monitored by thin-layer chromatography

(TLC).

Sephadex LH-20 Column Chromatography: Fractions enriched with triterpenoids are

further purified on a Sephadex LH-20 column using a suitable solvent system, such as

methanol or a chloroform-methanol mixture, to remove pigments and other impurities.

Preparative High-Performance Liquid Chromatography (HPLC): Final purification is

achieved by preparative HPLC on a C18 column with a mobile phase typically consisting

of a gradient of methanol and water or acetonitrile and water to yield pure Marsformoxide
B.

Structural Elucidation
The structure of Marsformoxide B is determined using a combination of spectroscopic

techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine

the exact molecular weight and elemental composition, confirming the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the number and chemical environment of protons in the

molecule.

¹³C NMR: Provides information on the number and types of carbon atoms.

2D NMR (COSY, HSQC, HMBC): These experiments are used to establish the

connectivity between protons and carbons, allowing for the complete assignment of the
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molecular structure.

Note: Specific ¹H and ¹³C NMR data for Marsformoxide B are not available in the searched

literature. For researchers requiring definitive structural confirmation, re-isolation and

characterization are recommended.

Biological Activity and Signaling Pathways
While direct biological studies on Marsformoxide B are scarce, the documented activities of

other taraxastane-type triterpenoids isolated from Cirsium setosum provide strong indications

of its potential therapeutic effects.

Anti-inflammatory Activity
Triterpenoids from Cirsium setosum have demonstrated significant anti-inflammatory

properties. They have been shown to inhibit the production of nitric oxide (NO) in

lipopolysaccharide (LPS)-stimulated macrophages and reduce the secretion of the pro-

inflammatory cytokine tumor necrosis factor-alpha (TNF-α).

Potential Anti-inflammatory Signaling Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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